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Compound of Interest

Tert-butyl 3-oxomorpholine-4-
Compound Name:
carboxylate

Cat. No.: B124491

An In-depth Technical Guide to Tert-butyl 3-
oxomorpholine-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tert-butyl 3-oxomorpholine-4-
carboxylate, a key heterocyclic building block in medicinal chemistry and drug development.
This document details its chemical properties, a representative synthesis protocol, and its
relevance in the development of therapeutic agents.

Core Compound Data

Tert-butyl 3-oxomorpholine-4-carboxylate is a valuable intermediate due to the presence of
the morpholine scaffold, which is recognized as a privileged structure in medicinal chemistry.
The morpholine ring often imparts favorable physicochemical properties to drug candidates,
such as improved solubility and metabolic stability.[1]
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Parameter Value Reference
Molecular Formula CoH15NOa4 [2]
Molecular Weight 201.22 g/mol [2]
CAS Number 142929-48-4 [3]
Appearance Solid or liquid [3]
Primary Application Pharmaceutical Intermediate [3]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Tert-butyl 3-
oxomorpholine-4-carboxylate is not readily available in the public domain, a representative
procedure can be extrapolated from established methods for the synthesis of similar N-Boc
protected heterocyclic ketones. The following is a generalized, illustrative protocol based on
common organic synthesis techniques.

Representative Synthesis of a Boc-Protected Heterocyclic Ketone

This protocol is a composite based on similar syntheses and should be adapted and optimized
for specific laboratory conditions.

1. Boc Protection of the Amine:

e Reaction: A suitable starting material containing a secondary amine, such as a morpholine
precursor, is dissolved in an appropriate aprotic solvent (e.g., dichloromethane, acetonitrile).

o Reagents: Di-tert-butyl dicarbonate (Bocz0) is added in a slight molar excess, along with a
non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to
scavenge the acid byproduct.

» Conditions: The reaction is typically stirred at room temperature for several hours until
completion, monitored by thin-layer chromatography (TLC).

e Work-up and Purification: The reaction mixture is washed with agueous solutions to remove
excess reagents and byproducts. The organic layer is then dried over an anhydrous salt
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(e.g., Na2SOa4 or MgSO0e.), filtered, and the solvent is removed under reduced pressure. The
crude product is purified by column chromatography on silica gel.

2. Oxidation of the Alcohol to a Ketone:

o Reaction: The Boc-protected alcohol precursor is dissolved in a suitable solvent like
dichloromethane.

» Reagents: A mild oxidizing agent such as Dess-Martin periodinane (DMP) or an oxidation
cocktail like Swern or Moffatt oxidation is used.

» Conditions: The reaction is typically carried out at low temperatures (e.g., 0 °C to room
temperature) and monitored by TLC.

o Work-up and Purification: The reaction is quenched, and the crude product is extracted into
an organic solvent. The combined organic layers are washed, dried, and concentrated. The
final product, Tert-butyl 3-oxomorpholine-4-carboxylate, is then purified by flash column

chromatography.
Visualized Workflows and Pathways
General Synthesis Workflow

The following diagram illustrates a generalized synthetic approach to obtain a Boc-protected

oxomorpholine derivative.
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A generalized workflow for the synthesis of Tert-butyl 3-oxomorpholine-4-carboxylate.

Role of Morpholine Derivatives in Signaling Pathways

The morpholine moiety is a key component in a variety of bioactive molecules that target critical
cellular signaling pathways.[1][4][5] For instance, derivatives of morpholine have been
instrumental in the development of inhibitors for the PIBK/AKT/mTOR pathway, which is
frequently dysregulated in cancer.[6]

The diagram below illustrates the inhibitory action of a generic morpholine-containing drug on

this pathway.
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Inhibition of the PISK/AKT/mTOR signaling pathway by a morpholine-containing drug.

In summary, Tert-butyl 3-oxomorpholine-4-carboxylate serves as a crucial building block for
the synthesis of complex molecules with significant therapeutic potential. Its utility is
underscored by the advantageous properties conferred by the morpholine ring, making it a
compound of high interest for researchers and professionals in the field of drug discovery and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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